N-[2-(methylthio)ethyl]-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide

• IUPAC Name: N-(2-methylsulfanylethyl)-4-[1-(2-phenylethyl)piperidin-4-yl]oxybenzamide
• InChI: InChI=1S/C23H30N2O2S/c1-28-18-14-24-23(26)20-7-9-21(10-8-20)27-22-12-16-25(17-13-22)15-11-19-5-3-2-4-6-19/h2-10,22H,11-18H2,1H3,(H,24,26)
• InChI Key: BXFPDDFBIBQBOI-UHFFFAOYSA-N
• Canonical SMILES: CSCCNC(=O)C1=CC=C(C=C1)OC2CCN(CC2)CCC3=CC=CC=C3
• Molecular Formula: C23H30N2O2S
• Molecular Weight: 398.6 g/mol

Description

N-[2-(methylthio)ethyl]-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide, also known as MTEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It is a chemical compound that has been extensively studied in the field of neuroscience due to its potential therapeutic applications.

Mechanism of Action

N-[2-(methylthio)ethyl]-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide is a selective antagonist of the mGluR5 receptor. The mGluR5 receptor is a G protein-coupled receptor that is widely expressed in the central nervous system. Activation of the mGluR5 receptor has been implicated in various neurological disorders such as Parkinson's disease, Alzheimer's disease, and fragile X syndrome. N-[2-(methylthio)ethyl]-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide binds to the mGluR5 receptor and blocks its activation, thereby reducing the downstream signaling pathways that are involved in the pathophysiology of these disorders.
Biochemical and Physiological Effects:
N-[2-(methylthio)ethyl]-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide has been shown to have neuroprotective effects in various animal models of neurological disorders. It has been shown to reduce the loss of dopaminergic neurons in the substantia nigra of animal models of Parkinson's disease. It has also been shown to improve cognitive function in animal models of Alzheimer's disease. In addition, N-[2-(methylthio)ethyl]-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide has been shown to reduce the hyperactivity and seizures associated with fragile X syndrome.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(methylthio)ethyl]-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide in lab experiments is its selectivity for the mGluR5 receptor. This allows researchers to specifically target the mGluR5 receptor without affecting other receptors. However, one limitation of using N-[2-(methylthio)ethyl]-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of N-[2-(methylthio)ethyl]-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide. One direction is the investigation of N-[2-(methylthio)ethyl]-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide as a potential treatment for drug addiction. N-[2-(methylthio)ethyl]-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide has been shown to have anti-addictive properties and has been investigated as a potential treatment for cocaine addiction. Another direction is the investigation of N-[2-(methylthio)ethyl]-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide as a potential treatment for anxiety disorders. N-[2-(methylthio)ethyl]-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide has been shown to have anxiolytic effects in animal models and has been investigated as a potential treatment for post-traumatic stress disorder. Finally, the development of more potent and selective mGluR5 antagonists is an ongoing area of research, which could lead to the development of more effective treatments for neurological disorders.

Scientific Research Applications

N-[2-(methylthio)ethyl]-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide has been extensively studied in the field of neuroscience due to its potential therapeutic applications. It has been shown to have neuroprotective effects and has been investigated as a potential treatment for various neurological disorders such as Parkinson's disease, Alzheimer's disease, and fragile X syndrome. N-[2-(methylthio)ethyl]-4-{[1-(2-phenylethyl)-4-piperidinyl]oxy}benzamide has also been shown to have anti-addictive properties and has been investigated as a potential treatment for drug addiction.